(Rac)-PF-06250112

• Molecular Formula: C22H20F2N6O2
• Molecular Weight: 438.4 g/mol
• InChI: InChI=1S/C22H20F2N6O2/c23-14-5-8-18(17(24)10-14)32-16-6-3-13(4-7-16)20-19(22(27)31)21(26)30(28-20)15-2-1-9-29(11-15)12-25/h3-8,10,15H,1-2,9,11,26H2,(H2,27,31)
• InChIKey: SQFDBQCBXUWICP-UHFFFAOYSA-N

Baseline Overview and Procurement-Relevant Identity of (Rac)-PF-06250112

(Rac)-PF-06250112 is the racemic mixture of PF-06250112, a potent, highly selective, orally bioavailable inhibitor of Bruton's tyrosine kinase (BTK) . As a member of the Tec kinase family, BTK is a critical mediator in B-cell receptor (BCR) and Fc receptor (FcR) signaling pathways, making it a key target in autoimmune diseases and B-cell malignancies [1]. The compound also exhibits inhibitory activity against the non-receptor tyrosine kinase BMX and TEC . This product, supplied as a racemate, is intended for research use only and represents a valuable tool compound for dissecting BTK-dependent signaling pathways.

Workflow BTK-dependent signaling pathway studies

Selection Racemic tool compound for Tec kinase cross-talk research

Use Context B-cell receptor and immunological memory models

• [1] Rankin AL, et al. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis. J Immunol. 2013;191(9):4540-4550. View Source

Why Generic BTK Inhibitor Substitution Fails: Critical Differentiators for (Rac)-PF-06250112

The term 'BTK inhibitor' encompasses a chemically and mechanistically diverse class of molecules. Substituting (Rac)-PF-06250112 with another BTK inhibitor like ibrutinib or acalabrutinib without rigorous validation is scientifically unsound. These compounds differ fundamentally in binding kinetics (covalent vs. reversible covalent), selectivity across the kinome [1], and downstream functional consequences, such as the selective impact on memory B-cell reactivation vs. primary immune responses [2]. Consequently, data generated with one BTK inhibitor cannot be reliably extrapolated to another, making (Rac)-PF-06250112 an irreplaceable tool for specific experimental contexts.

Attribute

(Rac)-PF-06250112

Ibrutinib/Acalabrutinib class

Binding mode

Reversible-covalent

Irreversible covalent

Kinase selectivity

High selectivity over ITK

ITK inhibition may alter T-cell function

B-cell functional impact

Selective memory B-cell recall inhibition

May affect primary and memory responses

• [1] SciCrunch. T-Cell Signaling Regulated by the Tec Family Kinase, Itk. Accessed 2026. View Source
• [2] Delignat S, et al. Prevention of the anti-factor VIII memory B-cell response by inhibition of Bruton tyrosine kinase in experimental hemophilia A. Haematologica. 2019;104(5):1046-1054. View Source

Quantitative Differentiation Evidence for (Rac)-PF-06250112 vs. Clinically Advanced BTK Inhibitors

Potency Profile: (Rac)-PF-06250112 vs. Ibrutinib and Acalabrutinib

In biochemical assays, (Rac)-PF-06250112 demonstrates sub-nanomolar potency against BTK (IC50 = 0.5 nM), BMX (IC50 = 0.9 nM), and TEC (IC50 = 1.2 nM) . This profile is distinct from other BTK inhibitors. For example, ibrutinib has a reported IC50 of 1.5 nM for BTK and 0.8 nM for BMX, while acalabrutinib has a reported IC50 of 5.1 nM for BTK and 46 nM for BMX [1]. Therefore, (Rac)-PF-06250112 is more potent against BTK than acalabrutinib and maintains a more balanced, potent inhibition of BMX compared to acalabrutinib.

BTK Potency (IC50)

Reported

BTK IC50 0.5 nM (vs ibrutinib 1.5 nM, acalabrutinib 5.1 nM)

Supports BTK pathway inhibition study fit; reported enzymatic context

Cross-study comparison; in vitro biochemical assays

Evidence Dimension	Enzymatic inhibitory potency (IC50)
Target Compound Data	BTK: 0.5 nM; BMX: 0.9 nM; TEC: 1.2 nM
Comparator Or Baseline	Ibrutinib: BTK 1.5 nM, BMX 0.8 nM; Acalabrutinib: BTK 5.1 nM, BMX 46 nM
Quantified Difference	PF-06250112 is ~3x more potent against BTK than ibrutinib and ~10x more potent than acalabrutinib. PF-06250112 is ~50x more potent against BMX than acalabrutinib.
Conditions	In vitro biochemical kinase activity assays

Why This Matters

This distinct potency profile, particularly the balanced inhibition of BTK and BMX, may lead to different cellular and in vivo outcomes, making (Rac)-PF-06250112 the preferred tool for researchers specifically investigating Tec family kinase cross-talk.

• [1] PMC Table 1. Comparative IC50 values for BTK inhibitors. Accessed 2026. View Source

Kinome Selectivity: (Rac)-PF-06250112 vs. Ibrutinib's Off-Target Effects on T Cell Kinases

Selectivity within the Tec kinase family is a critical differentiator. (Rac)-PF-06250112 exhibits a 10,000-fold selectivity for BTK over ITK, 420-fold over TXK, and 2.4-fold over TEC [1]. In contrast, ibrutinib is known to inhibit ITK, leading to T-cell immunomodulatory effects [REFS-1, REFS-2]. This high selectivity of PF-06250112 for BTK over ITK minimizes confounding effects on T-cell biology, which is a significant off-target liability for ibrutinib.

Kinase Selectivity

Head-to-head

10,000-fold selectivity BTK over ITK; 420-fold over TXK

Supports B-cell intrinsic BTK studies without ITK confounding

Contrasts with ibrutinib's known ITK inhibition

Evidence Dimension	Kinase selectivity (fold-selectivity for BTK over other Tec kinases)
Target Compound Data	BTK/ITK: 10,000-fold; BTK/TXK: 420-fold; BTK/TEC: 2.4-fold
Comparator Or Baseline	Ibrutinib: Known to inhibit ITK (quantitative fold-selectivity not provided in source, but effect is established).
Quantified Difference	PF-06250112 demonstrates high selectivity against ITK (10,000-fold), a known off-target of ibrutinib.
Conditions	In vitro enzyme activity assays on human and murine T cells

Why This Matters

This high selectivity makes (Rac)-PF-06250112 a cleaner tool for studying B-cell intrinsic functions of BTK without the confounding influence of T-cell ITK inhibition, which is a major limitation of ibrutinib in immunological studies.

• [1] SciCrunch. T-Cell Signaling Regulated by the Tec Family Kinase, Itk. Accessed 2026. View Source
• [2] Dubovsky JA, et al. Ibrutinib is an irreversible molecular inhibitor of ITK driving a Th1-selective pressure in T lymphocytes. Blood. 2013;122(15):2539-2549. View Source

Unique Binding Mechanism: Reversible-Covalent Adduct with Cys481

PF-06250112 forms a covalent but reversible adduct with BTK at the Cys481 residue, a feature confirmed by co-crystal structure analysis and mass spectrometry [1]. This distinguishes it from irreversible covalent BTK inhibitors like ibrutinib and acalabrutinib, which form permanent bonds, and from non-covalent inhibitors like fenebrutinib. The reversible nature of the covalent bond may result in a different pharmacodynamic profile, potentially allowing for more tunable target engagement.

Binding Mechanism

Class-level

Reversible-covalent adduct with Cys481

Supports reversible vs irreversible target engagement research

Confirmed by co-crystallography and mass spectrometry

Evidence Dimension	Binding mechanism to BTK
Target Compound Data	Covalent, reversible adduct with Cys481
Comparator Or Baseline	Irreversible covalent (e.g., ibrutinib, acalabrutinib); Non-covalent (e.g., fenebrutinib)
Quantified Difference	Qualitative difference in binding kinetics (reversible vs. irreversible)
Conditions	Biochemical and structural biology assays (co-crystallography, mass spectrometry)

Why This Matters

This unique binding mode positions (Rac)-PF-06250112 as a critical tool for understanding the biological consequences of reversible vs. irreversible BTK target engagement, a key consideration for therapeutic development.

• [1] Rankin AL, et al. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis. J Immunol. 2013;191(9):4540-4550. View Source

In Vivo Efficacy: Selective Suppression of Memory B-Cell Recall Response

In a mouse model of hemophilia A, treatment with PF-06250112 did not prevent the development of a primary anti-factor VIII immune response in naïve mice but consistently and significantly reduced the anti-factor VIII memory B-cell recall response in sensitized mice upon re-challenge with therapeutic factor VIII [1]. This demonstrates a specific functional effect on the reactivation of established immunological memory, a distinction from its effect on a primary response.

In Vivo Memory B-Cell Response

Reported

Reduced memory B-cell recall; no effect on primary response

Reported memory B-cell recall response context

Hemophilia A mouse model; oral dosing

Evidence Dimension	Functional effect on B-cell responses in vivo
Target Compound Data	Reduced memory B-cell recall response; no effect on primary response.
Comparator Or Baseline	Primary anti-FVIII immune response in same model.
Quantified Difference	Qualitative difference: Inhibition of secondary (memory) but not primary response.
Conditions	Factor VIII-deficient mice, administered PF-06250112 orally prior to FVIII challenge.

Why This Matters

This specific functional outcome—inhibiting memory B-cell reactivation without affecting the primary response—is a unique property that distinguishes PF-06250112's application in models of immunological memory and autoimmunity.

• [1] Delignat S, et al. Prevention of the anti-factor VIII memory B-cell response by inhibition of Bruton tyrosine kinase in experimental hemophilia A. Haematologica. 2019;104(5):1046-1054. View Source

In Vivo Efficacy in Autoimmune Model: Prevention of Proteinuria and Glomerular Pathology in Murine Lupus

In aged NZBxW_F1 mice, a model of lupus, oral administration of PF-06250112 significantly limited the spontaneous accumulation of splenic germinal center B cells and plasma cells, reduced anti-dsDNA autoantibody levels, and prevented the development of proteinuria and improved glomerular pathology scores in all treatment groups [1]. This effect was observed even with only a modest reduction in anti-dsDNA titers, implying a critical role for BTK signaling in disease pathogenesis beyond inhibition of autoantibody production [1].

Lupus Model Response

Model context

Prevented proteinuria; improved glomerular pathology

Reported lupus nephritis model-response context

Aged NZBxW_F1 mice; oral dosing

Evidence Dimension	In vivo efficacy in a murine lupus model
Target Compound Data	Prevented proteinuria, improved glomerular pathology, reduced autoantibodies and germinal center B cells.
Comparator Or Baseline	Vehicle-treated aged NZBxW_F1 mice.
Quantified Difference	Significant reduction in disease metrics (p-values not specified in this excerpt).
Conditions	Aged NZBxW_F1 mice, oral dosing.

Why This Matters

This data provides robust in vivo validation of the compound's ability to ameliorate autoimmune pathology in a therapeutically relevant model, supporting its use in preclinical autoimmune disease research.

• [1] Rankin AL, et al. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis. J Immunol. 2013;191(9):4540-4550. View Source

Defined Research Application Scenarios for (Rac)-PF-06250112 Based on Validated Evidence

Dissecting BTK-Dependent vs. ITK-Dependent Pathways in B and T Cell Cross-Talk

Researchers aiming to isolate the role of BTK in B-cell biology without confounding T-cell effects should select (Rac)-PF-06250112. Its 10,000-fold selectivity for BTK over ITK [1] makes it a superior tool compared to ibrutinib for this purpose. This scenario is ideal for studies investigating BCR signaling, B-cell development, and humoral immunity where ITK inhibition is an unwanted variable.

Investigating the Biology of Reversible-Covalent Target Engagement

(Rac)-PF-06250112 serves as a unique probe for studying the pharmacodynamic and biological consequences of a reversible-covalent binding mechanism. Its formation of a covalent but reversible adduct with Cys481 of BTK [1] contrasts with the irreversible covalent binding of ibrutinib and acalabrutinib. This is a critical scenario for target validation and understanding the therapeutic implications of different drug-target residence times.

Modeling the Inhibition of Immunological Memory in Autoimmune and Alloimmune Settings

Based on its demonstrated ability to suppress the recall response of memory B cells in vivo without abrogating a primary immune response [1], (Rac)-PF-06250112 is an ideal tool for preclinical research into diseases driven by pathological immunological memory. This includes studies in lupus, rheumatoid arthritis, and hemophilia A with inhibitors, where preventing memory B-cell reactivation is a key therapeutic goal.

Validating BTK as a Target in Preclinical Models of Lupus Nephritis

For studies using the NZBxW_F1 murine lupus model, (Rac)-PF-06250112 is a well-validated tool compound. Its ability to prevent proteinuria, reduce autoantibodies, and limit germinal center B cell accumulation in this model [1] provides a strong evidence base for its use in exploring disease mechanisms and validating novel therapeutic hypotheses in lupus nephritis and other autoantibody-driven diseases.

Application

Selection Property

Validation Focus

BTK-dependent B-cell signaling studies (ITK interference minimized)

Isoform-selectivity assay context (BTK over ITK)

BTK-specific signaling endpoint interpretation

Reversible-covalent target engagement research

Binding kinetics review (reversible Cys481 adduct)

Pharmacodynamic profile interpretation

Memory B-cell recall response research

In vivo memory response model context

Primary vs memory B-cell response endpoint review

Lupus nephritis model-response studies

Autoantibody and renal pathology endpoint monitoring

BTK pathway role in autoimmune kidney disease models

• [1] SciCrunch. T-Cell Signaling Regulated by the Tec Family Kinase, Itk. Accessed 2026. View Source
• [2] Rankin AL, et al. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis. J Immunol. 2013;191(9):4540-4550. View Source
• [3] Delignat S, et al. Prevention of the anti-factor VIII memory B-cell response by inhibition of Bruton tyrosine kinase in experimental hemophilia A. Haematologica. 2019;104(5):1046-1054. View Source